Cas no 19589-59-4 (Benzenesulfonic acid,3-dodecyl-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,3-dodecyl-, sodium salt (1:1)
• CAS No: 19589-59-4
• MF: C₁₈H₂₉NaO₃S
• MW: 348.475835561752
• CID: 218446
• PubChem ID: 23667983
• Update Time: 2025-04-19

Benzenesulfonic acid,3-dodecyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-dodecyl-, sodium salt (1:1)
• 3-dodecyl-benzenesulfonic acid sodium salt
• Benzenesulfonic acid, 3-dodecyl-, sodium salt
• Sodium m-dodecylbenzenesulfonate
• sodium 3-dodecylbenzenesulfonate
• 3-Dodecylbenzenesulfonic acid sodium
• 6-Dodecylbenzene-4-sulfonic acid sodium salt
• Benzenesulfonic acid,3-dodecyl-,sodium salt
• 5E94T31G9I
• UNII-5E94T31G9I
• J1.866J
• 3-DODECYLBENZENESULFONIC ACID SODIUM SALT
• DTXSID0041644
• SCHEMBL8672200
• Q27261912
• sodium;3-dodecylbenzenesulfonate
• Benzenesulfonic acid, 3-dodecyl-, sodium salt (1:1)
• 19589-59-4

• Inchi： 1S/C18H30O3S.Na/c1-2-3-4-5-6-7-8-9-10-11-13-17-14-12-15-18(16-17)22(19,20)21;/h12,14-16H,2-11,13H2,1H3,(H,19,20,21);/q;+1/p-1
• InChI Key： VQOIVBPFDDLTSX-UHFFFAOYSA-M
• SMILES： S(C1=CC=CC(=C1)CCCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 348.17367
• Monoisotopic Mass: 348.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 365
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 57.2